N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3,4,5-triethoxybenzamide

• IUPAC Name: N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C28H30N2O6/c1-6-33-24-14-18(15-25(34-7-2)26(24)35-8-3)27(31)29-19-10-12-22-20(16-19)28(32)30(5)21-13-17(4)9-11-23(21)36-22/h9-16H,6-8H2,1-5H3,(H,29,31)
• InChI Key: FAFFEKXZVFXVTM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)C)N(C3=O)C
• Molecular Formula: C28H30N2O6
• Molecular Weight: 490.5 g/mol

Description

N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3,4,5-triethoxybenzamide is a useful research compound. Its molecular formula is C28H30N2O6 and its molecular weight is 490.556. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiallergic Activity

A series of dibenz[b,e]oxepin derivatives, structurally related to N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3,4,5-triethoxybenzamide, were synthesized and found to be orally active antiallergic agents. These compounds demonstrated potent effects in inhibiting allergic reactions in various models, highlighting their potential in treating allergic conditions (Ohshima et al., 1992).

Serotonin-3 (5-HT3) Receptor Antagonism

Research on related compounds, such as dibenzoxepin derivatives, identified potent serotonin-3 (5-HT3) receptor antagonists. This indicates potential applications in treating conditions related to serotonin receptor dysregulation, such as gastrointestinal or psychiatric disorders (Harada et al., 1995).

Novel Polycyclic Systems

The development of new polycyclic systems containing dibenzoxepin fragments shows the utility of these compounds in creating diverse chemical structures with potential therapeutic applications (Ukhin et al., 2011).

Potential Antibacterial and Anticancer Agents

Benzoxepine derivatives, including those related to N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3,4,5-triethoxybenzamide, have shown promising results as potential antibacterial and anticancer agents. Their effectiveness against various bacterial strains and cancer cell lines indicates a significant scope for their use in medical research (Kuntala et al., 2015).

Enantioselective Synthesis

Catalytic enantioselective synthesis involving dibenzo[b,f][1,4]oxazepines showcases the compound's utility in producing chiral molecules, which is crucial in pharmaceutical research for creating more effective and less toxic drugs (De Munck et al., 2017).

Anticonvulsant and Hypnotic Agents

Studies on 3,4-dihydrobenzo[f][1,4]oxazepin derivatives suggest their potential as anticonvulsant and hypnotic agents, offering insights into new treatments for neurological disorders (Deng et al., 2011).